Cas no 314054-11-0 (1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine)
314054-11-0 structure
Product Name:1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
CAS No:314054-11-0
MF:C17H18Cl2N2O3S
MW:401.307421207428
CID:3063994
PubChem ID:1068543
Update Time:2025-04-21
1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
- AB00048803-01
- 1-(2,5-dichlorophenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
- Cambridge id 5357068
- 1-(2,5-dichlorobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine
- Oprea1_162116
- Z45508348
- AB00048803-02
- Oprea1_153966
- AKOS000670830
- AK-968/11163107
- SR-01000407023-1
- SR-01000407023
- 314054-11-0
- STK088896
-
- Inchi: 1S/C17H18Cl2N2O3S/c1-24-16-5-3-2-4-15(16)20-8-10-21(11-9-20)25(22,23)17-12-13(18)6-7-14(17)19/h2-7,12H,8-11H2,1H3
- InChI Key: SXLNSCBGVURYDC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O)Cl
Computed Properties
- Exact Mass: 400.0415190Da
- Monoisotopic Mass: 400.0415190Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 58.2Ų
1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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